Cas no 1240566-90-8 (5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine)

5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine structure
1240566-90-8 structure
Product Name:5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine
CAS No:1240566-90-8
MF:C9H17N3
MW:167.251381635666
CID:5703505
PubChem ID:51000039
Update Time:2023-11-24

5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1106048
    • 1240566-90-8
    • 5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine
    • 5-Methyl-1-(1-methylbutyl)-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 5-methyl-1-(1-methylbutyl)-
    • Inchi: 1S/C9H17N3/c1-4-5-7(2)12-8(3)6-9(10)11-12/h6-7H,4-5H2,1-3H3,(H2,10,11)
    • InChI Key: NIIBMDSUVBLISO-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)C(C)CCC

Computed Properties

  • Exact Mass: 167.142247555g/mol
  • Monoisotopic Mass: 167.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 278.8±20.0 °C(Predicted)
  • pka: 4.13±0.15(Predicted)

5-methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine Pricemore >>

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